Cas no 1408300-13-9 (4-Ethynyl-4-fluoropiperidine)

• Product Name: 4-Ethynyl-4-fluoropiperidine
• CAS No: 1408300-13-9
• MF: C₇H₁₀FN
• MW: 127.159405231476
• CID: 4770302
• Update Time: 2026-02-26

4-Ethynyl-4-fluoropiperidine Chemical and Physical Properties

Names and Identifiers

• 4-ethynyl-4-fluoropiperidine
• SB13807
• 4-Ethynyl-4-fluoropiperidine

• Inchi： 1S/C7H10FN/c1-2-7(8)3-5-9-6-4-7/h1,9H,3-6H2
• InChI Key： RBSCDQOYXBYVCH-UHFFFAOYSA-N
• SMILES： FC1(C#C)CCNCC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 138
• XLogP3: 0.6
• Topological Polar Surface Area: 12

Additional information on 4-Ethynyl-4-fluoropiperidine

Chemical and Pharmacological Profile of 4-Ethynyl-4-fluoropiperidine (CAS 1408300-13-9)

The compound 4-Ethynyl-4-fluoropiperidine, identified by CAS No. 1408300-13-9, represents a structurally unique piperidine derivative with emerging significance in neuropharmacology and medicinal chemistry. This fluorinated piperidine analog combines an ethynyl group at the 4-position with a fluorine substituent on the same carbon, creating a rigidified scaffold that enhances receptor selectivity and metabolic stability. Recent studies highlight its potential as a lead compound for developing novel central nervous system (CNS) modulators, particularly in pain management and mood disorder therapies.

Synthesis of 4-Ethynyl-4-fluoropiperidine typically involves palladium-catalyzed cross-coupling strategies, such as Sonogashira reactions between 4-fluoropiperidin-4-ol and terminal alkynes under optimized conditions. Researchers from the University of Basel (2023) demonstrated a scalable route using CuI-mediated systems with ligand optimization, achieving >95% purity through preparative HPLC. This synthetic methodology addresses previous challenges in stereoselective construction of the fluorinated piperidine core, enabling efficient exploration of structure-activity relationships.

In neuropharmacological studies, this compound exhibits dual affinity for opioid receptors and serotonin transporters. A 2022 Nature Communications study revealed its μ-opioid receptor (MOR) partial agonism coupled with potent serotonin-norepinephrine reuptake inhibition (SNRI). This dual mechanism distinguishes it from conventional opioids by reducing analgesic tolerance development while maintaining efficacy comparable to morphine in neuropathic pain models. The fluorine substitution at position 4 appears critical for stabilizing the molecule's interaction with G-protein coupled receptors without activating β-arrestin pathways.

Clinical translational research focuses on its application as an atypical antidepressant. Preclinical trials at Stanford University (2023) demonstrated rapid-onset antidepressant effects in chronic social defeat stress models, with behavioral improvements observed within 2 hours post-administration—unprecedented among existing SSRIs/SNRIs. Positron emission tomography studies identified unique binding profiles at trace amine-associated receptor 1 (TAAR1), suggesting modulation of monoamine homeostasis through novel pathways.

The rigid ethynyl bridge contributes to enhanced blood-brain barrier penetration while minimizing off-target interactions. A pharmacokinetic analysis by Johnson & Johnson researchers showed prolonged half-life (t₁/₂ = 8.7 hours) compared to non-rigid analogs, attributed to reduced susceptibility to cytochrome P450 enzymes. This property supports once-daily dosing regimens critical for patient compliance in chronic therapies.

Recent advancements include its evaluation as a nootropic agent. In Alzheimer's disease models published in Cell Reports (2023), low-dose administration improved spatial memory retention by enhancing hippocampal long-term potentiation through α₇-nicotinic acetylcholine receptor modulation—a previously unrecognized activity profile for this compound class. The fluorine substituent was found to optimize molecular flexibility necessary for binding to these ionotropic receptors without compromising blood-brain barrier permeability.

Safety profiles indicate minimal respiratory depression compared to traditional opioids, with LD₅₀ exceeding 50 mg/kg in rodent studies—a significant advantage over morphine derivatives. Neurotoxicity assessments via transcriptomic analysis revealed no significant upregulation of glial fibrillary acidic protein markers even after chronic dosing regimens, suggesting favorable long-term safety profiles.

Ongoing research explores its potential as a multipotent neuromodulator, with combinatorial therapy studies investigating synergistic effects when co-administered with NMDA receptor antagonists in treatment-resistant depression models. Structure-based drug design efforts are refining substituent patterns on the piperidine ring to optimize selectivity for specific CNS targets while maintaining desirable pharmacokinetic properties.

This compound's discovery exemplifies modern drug design principles where strategic functional group placement—here combining rigidity through ethynylation and electronic tuning via fluorination—creates molecules with multifaceted biological activities. Its evolving profile underscores the value of exploring hybrid pharmacophores in addressing unmet medical needs across pain management, neuropsychiatric disorders, and cognitive enhancement applications.